(2-Methyl-imidazol-1-yl)-acetic acid
Overview
Description
“2-Methyl-imidazol-1-yl-acetic acid” is an imidazolyl carboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by an imidazol-1-yl group . It has a role as a metabolite and is functionally related to acetic acid .
Synthesis Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia . This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles .Molecular Structure Analysis
The molecular formula of “2-Methyl-imidazol-1-yl-acetic acid” is C6H8N2O2 . The compound is classified as aromatic due to the presence of a sextet of π-electrons .Chemical Reactions Analysis
Imidazole is amphoteric in nature, meaning it shows both acidic and basic properties . It is highly stable to thermal, acid, base, oxidation, and reduction conditions .Physical And Chemical Properties Analysis
The molecular weight of “2-Methyl-imidazol-1-yl-acetic acid” is 140.14 g/mol . It has one hydrogen bond donor count and three hydrogen bond acceptor counts .Scientific Research Applications
Organic Synthesis
- Catalyst for Synthesis of Heterocyclic Compounds : It serves as an efficient and recyclable green bifunctional organocatalyst for synthesizing 1,8-dioxooctahydroxanthenes, highlighting its role in facilitating solvent-free conditions and sustainability in chemical processes (Nazari et al., 2014).
- N-heterocyclic Carbenes for Transesterification/Acylation Reactions : It is involved in the creation of N-heterocyclic carbenes (NHC), which act as efficient catalysts in transesterification reactions between esters and alcohols, demonstrating its versatility in organic synthesis (Grasa et al., 2002).
- Synthesis of Polymeric and Cyclotetrameric Tin Compounds : The reaction of this acid with organotin reagents results in the formation of polymeric and cyclotetrameric tin compounds, which are significant in the synthesis of complex molecular structures (Gan & Tang, 2011).
Materials Science
- Synthesis and Characterization of Copper Complexes : Its derivatives are used in synthesizing and characterizing copper complexes, which are important for understanding metal-ligand interactions in inorganic chemistry (Banerjee et al., 2013).
Green Chemistry
- Environmentally Friendly Synthesis Methods : This acid is used in developing solvent-free and environmentally-friendly synthesis methods for important pharmaceutical intermediates, demonstrating its role in advancing green chemistry principles (Belwal & Patel, 2019).
Mechanism of Action
While the specific mechanism of action for “2-Methyl-imidazol-1-yl-acetic acid” is not mentioned in the retrieved papers, imidazole-based compounds have demonstrated significant biological activity. They have been used in antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant, and many other treatments .
Future Directions
properties
IUPAC Name |
2-(2-methylimidazol-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-5-7-2-3-8(5)4-6(9)10/h2-3H,4H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKLNXONACKSAQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90349495 |
Source
|
| Record name | (2-Methyl-imidazol-1-yl)-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90349495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25023-36-3 |
Source
|
| Record name | (2-Methyl-imidazol-1-yl)-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90349495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-Methyl-1H-imidazol-1-yl)acetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-Acetyl-5-chloro-3-methylbenzo[b]thiophene](/img/structure/B1348197.png)
